Cas no 1186-17-0 (Phosphonic acid, pentyl-, diethyl ester)

• Product Name: Phosphonic acid, pentyl-, diethyl ester
• CAS No: 1186-17-0
• MF: C₉H₂₁O₃P
• MW: 208.23500418663
• CID: 1208163
• PubChem ID: 592421
• Update Time: 2025-04-20

Phosphonic acid, pentyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, pentyl-, diethyl ester
• 1-diethoxyphosphorylpentane
• Pentylphosphonic acid diethyl ester
• RWKSDJWCHGWVBF-UHFFFAOYSA-N
• DTXSID70343815
• Diethyl pentylphosphonate
• SCHEMBL388266
• DB-255936
• 1186-17-0
• Diethyl pentylphosphonate #
• diethylpentylphosphonate

• Inchi： 1S/C9H21O3P/c1-4-7-8-9-13(10,11-5-2)12-6-3/h4-9H2,1-3H3
• InChI Key： RWKSDJWCHGWVBF-UHFFFAOYSA-N
• SMILES： P(CCCCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 208.12293
• Monoisotopic Mass: 208.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53